4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone

• Molecular Formula: C24H19BrN2OS2
• Molecular Weight: 495.5 g/mol
• IUPAC Name: 4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)pyridazin-3-one
• InChI: InChI=1S/C24H19BrN2OS2/c25-20-11-13-21(14-12-20)27-24(28)23(30-17-19-9-5-2-6-10-19)22(15-26-27)29-16-18-7-3-1-4-8-18/h1-15H,16-17H2
• InChI Key: YTPXLFPQCVCTOQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSC2=C(C(=O)N(N=C2)C3=CC=C(C=C3)Br)SCC4=CC=CC=C4

Description

4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone is a heterocyclic compound with potential biological activities. It has been studied for its potential anti-cancer and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone is not fully understood. It is believed to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It may also inhibit angiogenesis, the formation of new blood vessels that tumors need to grow. It is believed to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammation. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It may also inhibit angiogenesis, the formation of new blood vessels that tumors need to grow.

Advantages and Limitations for Lab Experiments

The advantages of using 4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone in lab experiments include its potential anti-cancer and anti-inflammatory properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models of inflammation. The limitations of using this compound in lab experiments include its unknown mechanism of action and potential toxicity.

Future Directions

There are several future directions for research on 4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone. One direction is to further investigate its mechanism of action. Another direction is to study its potential use in combination with other anti-cancer or anti-inflammatory drugs. Additionally, future research could focus on the development of derivatives of this compound with improved efficacy and reduced toxicity. Finally, clinical trials could be conducted to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone involves the reaction of 4-bromoacetophenone with thiosemicarbazide to form 4-bromoacetophenone thiosemicarbazone, which is then reacted with benzyl bromide to form 4-benzylthiosemicarbazone. This compound is then reacted with 4-bromobenzaldehyde to form 4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone.

Scientific Research Applications

4,5-bis(benzylsulfanyl)-2-(4-bromophenyl)-3(2H)-pyridazinone has been studied for its potential anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential anti-inflammatory properties. It has been shown to reduce inflammation in animal models of inflammation.